3-{[4-(2,6-dimethylphenyl)-1-piperazinyl]carbonyl}-6-nitro-2H-chromen-2-one

• IUPAC Name: 3-[4-(2,6-dimethylphenyl)piperazine-1-carbonyl]-6-nitrochromen-2-one
• InChI: InChI=1S/C22H21N3O5/c1-14-4-3-5-15(2)20(14)23-8-10-24(11-9-23)21(26)18-13-16-12-17(25(28)29)6-7-19(16)30-22(18)27/h3-7,12-13H,8-11H2,1-2H3
• InChI Key: WKTAEPDKLYFMNL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)C(=O)C3=CC4=C(C=CC(=C4)[N+](=O)[O-])OC3=O
• Molecular Formula: C22H21N3O5
• Molecular Weight: 407.4 g/mol

Description

3-{[4-(2,6-dimethylphenyl)-1-piperazinyl]carbonyl}-6-nitro-2H-chromen-2-one is a chemical compound that belongs to the class of chromone derivatives. It is commonly known as DMNC or Dimethylaminochromone. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of DMNC is not fully understood. However, it has been suggested that it acts by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes play a key role in the inflammatory response, and their inhibition can lead to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
DMNC has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. DMNC has also been shown to possess anti-cancer properties, with studies demonstrating its ability to induce apoptosis (cell death) in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMNC is its broad range of pharmacological activities. It has been shown to possess anti-inflammatory, analgesic, and anti-cancer properties, making it a potentially useful compound in the treatment of a range of diseases. However, one of the limitations of DMNC is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on DMNC. One area of interest is the development of novel formulations or delivery systems that can improve its solubility and bioavailability. Another area of interest is the investigation of its potential use in the treatment of neurological disorders such as Alzheimer's disease. Finally, further studies are needed to fully elucidate the mechanism of action of DMNC and to identify its molecular targets.

Scientific Research Applications

DMNC has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anti-cancer properties. DMNC has also been investigated for its potential use in the treatment of neurological disorders such as Alzheimer's disease.